Ytterbium-169

Brachytherapy Radiation Protection HDR

Ytterbium-169 (Yb-169) is a reactor-produced radioisotope of the rare-earth element ytterbium that decays by electron capture with a physical half-life of 32 days and emits gamma photons with an average energy of 93 keV (excluding photons.

Molecular Formula Yb
Molecular Weight 168.93518 g/mol
CAS No. 14269-78-4
Cat. No. B083583
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameYtterbium-169
CAS14269-78-4
Synonyms169Yb radioisotope
Yb-169 radioisotope
Ytterbium-169
Molecular FormulaYb
Molecular Weight168.93518 g/mol
Structural Identifiers
SMILES[Yb]
InChIInChI=1S/Yb/i1-4
InChIKeyNAWDYIZEMPQZHO-AHCXROLUSA-N
Commercial & Availability
Standard Pack Sizes108 ci / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ytterbium-169 Procurement Guide: Physical and Radiological Baseline for Brachytherapy and Industrial Radiography


Ytterbium-169 (Yb-169) is a reactor-produced radioisotope of the rare-earth element ytterbium that decays by electron capture with a physical half-life of 32 days and emits gamma photons with an average energy of 93 keV (excluding photons <10 keV) [1]. The predominant gamma emissions occur at 63 keV (43.9%) and 198 keV, with additional energies spanning 8–308 keV, producing a complex photon spectrum suitable for external radiation detection [2]. As a sealed radiation source, Yb-169 has been developed for both high-dose-rate (HDR) temporary brachytherapy applications and permanent interstitial implants [3]. In industrial non-destructive testing, Yb-169 is standardized alongside Ir-192, Se-75, and Co-60 in ISO 32679:2024 for gamma radiographic source size determination, with a recommended working life of 6 months for radiography applications [4]. Although not yet commercially widespread for clinical use, Yb-169 has been evaluated in phase I–II clinical trials and extensive Monte Carlo dosimetric studies that establish its physical and radiobiological credentials as a distinct intermediate-energy alternative to both high-energy (Ir-192) and low-energy (I-125, Pd-103) brachytherapy sources [3].

Why Ir-192 or I-125 Cannot Simply Replace Ytterbium-169 in Shielded Brachytherapy and Radiography Workflows


Ytterbium-169 occupies a narrow but critical intermediate energy niche that generic substitution with either high-energy (Ir-192) or low-energy (I-125, Pd-103) alternatives fails to replicate. Substituting Ir-192 (mean gamma energy ~380 keV) for Yb-169 introduces a 4–5× higher radiation protection burden: Yb-169 has a half-value layer in lead of only 0.2 mm versus 2.5–3.0 mm for Ir-192, meaning the same lead thickness attenuates Yb-169 photons by >10× more than Ir-192 photons [1]. This difference directly translates to capital expenditure—Yb-169 HDR brachytherapy can be performed in minimally shielded or standard operating rooms, whereas Ir-192 HDR requires a dedicated, heavily shielded treatment vault costing several hundred thousand dollars [2]. Conversely, substituting I-125 (mean energy ~28 keV) introduces catastrophic dose attenuation behind calcified plaques (32% dose reduction) and steel stents (drastic reduction), whereas Yb-169 exhibits only 2–3% attenuation behind 1.0 mm calcium and 5% behind stent struts [3]. In industrial radiography, Se-75 (~215–265 keV) offers an intermediate alternative, but Yb-169 provides superior contrast for thin steel sections (<10 mm) and offers a distinct economic profile with a shorter 32-day half-life enabling faster source replacement cycles compared to Se-75's 120-day half-life [4]. These divergences in shielding economics, tissue heterogeneity correction, and operational logistics mean that no single alternative matches Yb-169's combined profile for applications requiring moderate penetration with low shielding overhead.

Ytterbium-169 Product-Specific Quantitative Differentiation Evidence: Comparator-Based Performance Data


Radiation Protection Cost Reduction: Yb-169 vs. Ir-192 Half-Value Layer and Facility Shielding Economics

Ytterbium-169 requires substantially less radiation shielding than Iridium-192 due to its lower photon energy spectrum. The first half-value layer (HVL) in lead for Yb-169 is 0.2 mm, compared to approximately 2.5–3.0 mm for Ir-192, representing an approximately 12.5–15× lower HVL thickness requirement [1]. This physical difference translates directly to operational shielding reduction: at a distance of 100 cm from the source, the dose rate of Yb-169 is approximately 10 times lower than that of Ir-192, indicating a 90% reduction in cathlab personnel exposure under comparable geometry [2]. In clinical practice, Yb-169 HDR brachytherapy can be performed in a minimally shielded treatment room rather than a dedicated, heavily shielded vault required for Ir-192 HDR, eliminating capital costs estimated at several hundred thousand dollars per installation [3].

Brachytherapy Radiation Protection HDR Facility Shielding

Dose Distribution Equivalence to Ir-192 in Water with Superior Heterogeneity Shielding: Quantitative HCF Data

Ytterbium-169 produces an Ir-192-equivalent dose distribution in homogeneous water medium while offering far greater flexibility for customized shielding of dose-limiting anatomic structures [1]. The heterogeneity correction factors (HCFs) for small cylindrical heterogeneities vary by as much as 200% with respect to distance and by up to 48% as a function of disk diameter, demonstrating that thin lead foils can produce shielding factors comparable to standard shielded applicators designed for Cs-137 [1]. In HDR endorectal brachytherapy, postimplant dosimetry calculations showed that Yb-169 delivered 20% lower rectum V60 (P = 0.00003) and 17% lower rectum D50 (P = 0.00008) compared to Ir-192 when clinical plans were normalized to the same target D90 coverage [2]. Importantly, TG-43-based dosimetry overestimates Yb-169 CTV D90 by 17% (P = 0.00003) and rectum D50 by 39% (P = 0.00003) while underestimating pelvic bone D50 by 27% (P = 0.007), indicating that proper Monte Carlo-based dose calculation with heterogeneity correction is essential for accurate treatment planning with Yb-169 [2].

Brachytherapy Dosimetry Monte Carlo Heterogeneity Correction

Penetration Through Calcified Plaques and Stents: Yb-169 vs. I-125 Dose Attenuation Comparison

In intravascular brachytherapy (IVBT) applications, Ytterbium-169 demonstrates dramatically superior penetration through calcified atherosclerotic plaques and metallic stents compared to the low-energy source Iodine-125. Monte Carlo simulations using the MCNP4B2 code revealed that calcified plaques and stents cause a drastic dose reduction in the arterial wall for I-125, but only minimal attenuation for Yb-169 [1]. Specifically, Yb-169 exhibits only 2–3% dose reduction beyond a 1.0 mm layer of calcium, and 5% dose reduction behind a steel stent strut, whereas I-125 suffers catastrophic attenuation under identical conditions [1]. This differential performance arises from the higher mean photon energy of Yb-169 (93 keV) compared to I-125 (~28 keV), which reduces photoelectric absorption in high-Z materials. At distances between 1 and 20 cm, the relative dose rates fall off similarly for Yb-169 and Ir-192, whereas I-125 decreases much more rapidly, indicating that Yb-169 maintains Ir-192-like penetration at clinically relevant distances [1].

Intravascular Brachytherapy Restenosis Calcified Plaque Stent

Permanent Implant Radiobiology: Yb-169 Tumor Control Equivalence to I-125 with Quantified Initial Dose Rate Requirement

Radiobiological modeling using the linear-quadratic model demonstrates that Ytterbium-169 can achieve tumor control comparable to Iodine-125 in permanent interstitial implants, with a defined initial dose rate requirement. The extrapolated response dose (ERD) analysis predicts that Yb-169 can provide comparable tumor control for permanent implants in slowly proliferating tumors with an initial dose rate of 13 cGy h⁻¹ [1]. The model further indicates that control might be extended to rapidly proliferating tumors by increasing the initial dose rate within a range consistent with an acceptable level of normal tissue late reaction [1]. The theoretical analysis was shown to be consistent with clinical results published for I-125 permanent implants in prostate tumors and meningiomas, providing a validated comparative framework [1]. Notably, Yb-169 seeds produce more isotropic dose distributions than I-125 seeds (3M model 6702) and can deliver a greater initial dose rate for permanent implants due to the higher specific dose constant D₀ of 1.19 cm⁻² [2].

Permanent Brachytherapy Radiobiology Linear-Quadratic Model Prostate Cancer

Industrial Radiography Energy Spectrum Positioning: Yb-169 as the Intermediate Bridge Between Se-75 and Ir-192

In industrial gamma radiography, Ytterbium-169 occupies a distinct energy spectrum position that bridges the gap between Selenium-75 and Iridium-192 sources. Se-75 provides an energy spectrum somewhere between Yb-169 and Ir-192, making Yb-169 the lowest-energy source in the trio that is still suitable for steel radiography applications [1]. The lower photon energy of Yb-169 (mean 93 keV, primary 63 keV at 43.9% abundance) compared to Ir-192 (~300–400 keV range) results in improved contrast sensitivity for thin steel sections (<10 mm wall thickness), a critical parameter for weld quality assessment [2]. The half-life of 32 days for Yb-169, compared to 120 days for Se-75 and 74 days for Ir-192, offers a distinct operational profile: faster source replacement cycles reduce the risk of using degraded sources with reduced specific activity, but increase logistics frequency [3]. ISO 32679:2024 formally recognizes Yb-169 alongside Ir-192, Se-75, and Co-60 as standardized radionuclides for gamma radiographic source size determination, confirming its established role in the industrial NDT ecosystem [4].

Industrial Radiography Non-Destructive Testing Gamma Radiography Weld Inspection

Source Leg Perturbation Effect: Yb-169 vs. I-125 Dose Disturbance in Surgical Fastener Configurations

In a novel source-delivery system designed for intraoperative brachytherapy during video-assisted thoracoscopic surgery (VATS) wedge resection for early-stage lung cancer, Ytterbium-169 demonstrated substantially lower dosimetric perturbation from the source leg fastening apparatus compared to Iodine-125. Monte Carlo simulations and subsequent dose measurements showed that the perturbation caused by the source legs in the deployed (bent over) position was small (4–5%) for Yb-169, compared to 32% for I-125 under identical geometric and compositional configurations [1]. The source capsule consisted of Yb-169 sealed within a titanium tube 0.28 mm in diameter, capped and resealed by titanium wires laser welded to the tube to serve as the legs of a tissue-fastening system compatible with commercial surgical stapling instruments [1]. Tensile load testing to failure demonstrated that failure occurred in the wire of the fastener leg with no weld failures, confirming mechanical integrity for surgical deployment [1].

Intraoperative Brachytherapy Lung Cancer VATS Dosimetric Perturbation

Ytterbium-169: Optimal Application Scenarios Driven by Quantitative Performance Differentiation


High-Dose-Rate Brachytherapy in Facilities Without Dedicated Shielded Vaults

Ytterbium-169 HDR brachytherapy is optimally deployed in community hospitals, outpatient cancer centers, and intraoperative settings where the capital expenditure for a heavily shielded Ir-192 vault (several hundred thousand dollars) is prohibitive. The 0.2 mm lead half-value layer enables performance of HDR treatments in minimally shielded or standard operating rooms, with dose rates at 100 cm approximately 10× lower than Ir-192, reducing occupational exposure and eliminating architectural shielding requirements [1][2]. This scenario is directly supported by the CRISP grant program's explicit objective to demonstrate HDR brachytherapy using Yb-169 in minimally shielded treatment rooms, with the stated goal of removing the barrier of large capital investment and extending HDR availability to a larger number of clinical centers [2].

Intravascular Brachytherapy in Patients with Calcified Coronary Arteries or Existing Stents

Ytterbium-169 is the preferred radionuclide for intravascular brachytherapy in patients with heavily calcified plaques or previously deployed stents, where low-energy sources (I-125, P-32 β-emitters) fail to deliver prescribed dose to the arterial wall. Yb-169 exhibits only 2–3% dose reduction behind 1.0 mm calcium and 5% reduction behind stent struts, compared to drastic attenuation (approximately 32% perturbation) for I-125 [3]. This penetration advantage is achieved while maintaining Ir-192-equivalent dose distribution in the 0.02–1.0 cm range and substantially easier radiation protection than Ir-192, making Yb-169 the only viable option for this clinically challenging patient subset [3].

Endorectal and Gynecological HDR Brachytherapy Requiring OAR Dose Reduction

In HDR endorectal brachytherapy, Ytterbium-169 delivers Ir-192-equivalent target coverage while providing statistically significant reduction in organ-at-risk (OAR) dose. Postimplant Monte Carlo dosimetry on 23 patient CT datasets demonstrated that Yb-169 reduces rectum V60 by 20% (P = 0.00003) and rectum D50 by 17% (P = 0.00008) compared to Ir-192 when plans are normalized to equivalent D90 coverage [4]. This OAR-sparing advantage stems from the combination of Ir-192-equivalent dose distribution in water and the enhanced ability to customize shielding using thin lead foils, with heterogeneity correction factors varying by up to 200% depending on distance and geometry [1]. Clinical programs prioritizing rectal toxicity reduction in endorectal or gynecological brachytherapy should preferentially procure Yb-169 sources.

Industrial Gamma Radiography of Thin Steel Sections and Light Alloy Welds

Ytterbium-169 is optimally suited for industrial gamma radiography of steel components with wall thicknesses <10 mm, where the lower photon energy (mean 93 keV; primary 63 keV at 43.9%) provides superior radiographic contrast compared to Ir-192 or Se-75 [5]. The 32-day half-life enables faster source replacement cycles than Se-75 (120 days), maintaining higher specific activity for thin-section inspection throughout the recommended 6-month working life [6]. ISO 32679:2024 formally recognizes Yb-169 as a standardized radionuclide for radiographic source size determination, ensuring regulatory compliance and traceability for NDT service providers [7]. Procurement for thin-section weld inspection programs should prioritize Yb-169 over Ir-192 when maximizing contrast sensitivity is the primary quality objective.

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